molecular formula C5H8N4O B1392877 3-methyl-1H-pyrazole-4-carbohydrazide CAS No. 1308650-19-2

3-methyl-1H-pyrazole-4-carbohydrazide

Cat. No. B1392877
CAS RN: 1308650-19-2
M. Wt: 140.14 g/mol
InChI Key: BLLVNROXXUHSJV-UHFFFAOYSA-N
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Description

3-methyl-1H-pyrazole-4-carbohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as 3-MPCH and has a molecular formula of C5H9N5O.

Scientific Research Applications

Pharmaceutical Interest

Pyrazole carbohydrazide derivatives, including 3-methyl-1H-pyrazole-4-carbohydrazide, have been found to be of significant pharmaceutical interest . They exhibit a spectrum of biological activities, which are the result of the compound’s interaction with a human organism .

Anticancer Activity

Some 1H-pyrazole-5-carbohydrazide derivatives, which could include 3-methyl-1H-pyrazole-4-carbohydrazide, have been found to inhibit the growth of A549 cells in dosage-dependent and time-dependent manners . This suggests potential anticancer applications .

Antidepressant and Anticonvulsant Activity

Pyrazole derivatives containing carbohydrazide moieties have been found to exhibit antidepressant and anticonvulsant activities . This suggests that 3-methyl-1H-pyrazole-4-carbohydrazide could potentially be used in the treatment of depression and seizure disorders .

Analgesic and Anti-inflammatory Activity

These compounds have also been found to exhibit analgesic and anti-inflammatory activities . This suggests potential applications in the treatment of pain and inflammation .

Antimicrobial and Antiparasitic Activity

Pyrazole derivatives containing carbohydrazide moieties have been found to exhibit antimicrobial and antiparasitic activities . This suggests potential applications in the treatment of microbial and parasitic infections .

Herbicidal Activity

A series of 5-Chloro-3-methyl-1-phenyl-1H pyrazole-4-carbohydrazide derivatives have been synthesized and found to exhibit good herbicidal activity . This suggests potential applications in agriculture .

properties

IUPAC Name

5-methyl-1H-pyrazole-4-carbohydrazide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H8N4O/c1-3-4(2-7-9-3)5(10)8-6/h2H,6H2,1H3,(H,7,9)(H,8,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BLLVNROXXUHSJV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=NN1)C(=O)NN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H8N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

140.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1308650-19-2
Record name 3-methyl-1H-pyrazole-4-carbohydrazide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

In a 25 mL sealed tube, ethyl 5-methyl-1H-pyrazole-4-carboxylate (0.25 g, 1.0 eq.) was dissolved in ethanol (5 mL) at RT. Hydrazine hydrate (1 mL, 5 eq.) was introduced dropwise at RT and the reaction mixture was heated at 120° C. for 20 h. The reaction mixture was concentrated under reduced pressure (40° C., 20 mm Hg) to afford the crude 5-methyl-1H-pyrazole-4-carbohydrazide (0.24 g) which was used without further purification in the following step.
Quantity
0.25 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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